Cas no 21428-23-9 (5-Bromo-6-chloropyrimidine-2,4-diol)

5-Bromo-6-chloropyrimidine-2,4-diol is a halogenated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its bromo and chloro substituents enhance reactivity, making it a versatile intermediate for nucleophilic substitution and cross-coupling reactions. The diol functionality provides additional sites for derivatization, enabling the synthesis of complex heterocyclic compounds. This compound is particularly valuable in medicinal chemistry for developing kinase inhibitors and other bioactive molecules. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers favor it for its balanced reactivity profile and compatibility with diverse reaction conditions, facilitating efficient scaffold diversification.

5-Bromo-6-chloropyrimidine-2,4-diol structure

21428-23-9 structure

Product Name:5-Bromo-6-chloropyrimidine-2,4-diol

CAS No:21428-23-9

MF:C₄H₂BrClN₂O₂

MW:225.427878856659

CID:2937276

PubChem ID:589834

Update Time:2025-11-01

5-Bromo-6-chloropyrimidine-2,4-diol Chemical and Physical Properties

Names and Identifiers

- SCHEMBL4831979
- SR-01000531438
- AKOS001738201
- 5-Bromo-6-chloropyrimidine-2,4-diol
- 5-Bromo-6-chloro-2,4(1H,3H)-pyrimidinedione
- 5-bromo-6-chloropyrimidine-2,4(1H,3H)-dione
- SR-01000531438-1
- 5-bromo-6-chloropyrimidine-2,4(1h, 3h)-dione
- 21428-23-9
- STK763927
- 5-bromo-6-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione
- SCHEMBL10745526
- DB-206958
- 5-Bromo-6-chloro-2,4(1H,3H)-pyrimidinedione #
- G61702
- 5-bromo-6-chloro-1H-pyrimidine-2,4-dione
- SB59142
- Pyrimidine-2,4(1H,3H)-dione, 5-bromo-6-chloro-
- Inchi： 1S/C4H2BrClN2O2/c5-1-2(6)7-4(10)8-3(1)9/h(H2,7,8,9,10)
- InChI Key： BHFJCCPUFJLYBF-UHFFFAOYSA-N
- SMILES： BrC1C(NC(NC=1Cl)=O)=O

Computed Properties

Exact Mass: 223.89882Da
Monoisotopic Mass: 223.89882Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 58.2Å²

5-Bromo-6-chloropyrimidine-2,4-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A089004358-1g	5-Bromo-6-chloropyrimidine-2,4-diol	21428-23-9	97%	1g	$670.32	2023-09-02
Chemenu	CM514725-1g	5-Bromo-6-chloropyrimidine-2,4-diol	21428-23-9	97%	1g	$691	2023-02-02

5-Bromo-6-chloropyrimidine-2,4-diol Related Literature

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Additional information on 5-Bromo-6-chloropyrimidine-2,4-diol

Comprehensive Overview of 5-Bromo-6-chloropyrimidine-2,4-diol (CAS No. 21428-23-9)

5-Bromo-6-chloropyrimidine-2,4-diol (CAS No. 21428-23-9) is a halogenated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and chlorine substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of antiviral and anticancer agents. Researchers are increasingly exploring its potential in small-molecule therapeutics and precision medicine, aligning with the growing demand for targeted therapies.

The molecular structure of 5-Bromo-6-chloropyrimidine-2,4-diol features a pyrimidine ring with hydroxyl groups at positions 2 and 4, enhancing its reactivity in condensation and substitution reactions. This property is critical for its application in heterocyclic chemistry, where it is used to construct more complex frameworks. Recent studies highlight its role in the synthesis of nucleoside analogs, which are pivotal in treating viral infections such as COVID-19 and influenza. The compound's ability to modulate enzyme activity also positions it as a candidate for enzyme inhibitors, a hot topic in drug repurposing research.

In the agrochemical sector, 5-Bromo-6-chloropyrimidine-2,4-diol is investigated for its potential as a precursor to crop protection agents. With the global push toward sustainable agriculture, this compound's derivatives are being evaluated for their efficacy against plant pathogens while minimizing environmental impact. Its halogenated structure contributes to the stability and bioavailability of resulting agrochemicals, addressing the need for eco-friendly pesticides—a frequently searched topic among environmental scientists and farmers alike.

From a synthetic chemistry perspective, the compound's regioselective reactivity allows for precise functionalization, making it a favorite among medicinal chemists. Innovations in green chemistry have further propelled its use, as researchers seek solvent-free or catalytic methods to incorporate it into larger molecules. This aligns with the broader trend of sustainable synthesis, a key focus area in academic and industrial labs. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and confirm its structure, ensuring reproducibility in research applications.

The commercial availability of 5-Bromo-6-chloropyrimidine-2,4-diol (CAS No. 21428-23-9) has expanded due to its rising demand in high-throughput screening libraries. Pharmaceutical companies prioritize such compounds to accelerate hit-to-lead optimization, a process central to modern drug discovery. Additionally, its relevance in proteomics and chemical biology studies underscores its interdisciplinary utility. As the scientific community continues to explore its applications, this compound remains a subject of patents and peer-reviewed publications, reflecting its enduring significance.

In conclusion, 5-Bromo-6-chloropyrimidine-2,4-diol exemplifies the intersection of chemistry and life sciences. Its adaptability in drug design, agrochemical development, and methodological advancements ensures its prominence in contemporary research. For those searching "pyrimidine derivatives in drug discovery" or "halogenated heterocycles applications," this compound offers a compelling case study. As innovation drives the chemical sciences forward, this molecule will likely remain at the forefront of cutting-edge solutions.